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Compound of Interest

Compound Name: Sucrose 4,6-methyl orthoester

Cat. No.: B1140661

CAS Number: 116015-72-6

This technical guide provides a comprehensive overview of Sucrose 4,6-methyl orthoester, a
key derivative of sucrose utilized in synthetic carbohydrate chemistry. Aimed at researchers,
scientists, and professionals in drug development, this document details the compound's
physicochemical properties, synthesis protocols, and its significant applications, with a focus on
its role as a versatile intermediate.

Physicochemical Properties

Sucrose 4,6-methyl orthoester is a white, solid sugar derivative that is soluble in water,
methanol, and acetone.[1] As a cyclic orthoester, it serves as a protective group for the 4- and
6-hydroxyl groups of the glucose moiety in sucrose. This protection renders the molecule more
stable in certain acidic conditions and at high temperatures compared to unprotected sucrose.

[1]
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Property Value Reference
CAS Number 116015-72-6 [2]
Molecular Formula C15H26012 [2]
Molecular Weight 398.36 g/mol [2]

beta-D-Fructofuranosyl 4,6-0-
(1-methoxyethylidene)-alpha-
D-glucopyranoside,
(4aR,6R,7R,8R,8aS)-6-
(((2S,3S,4S,5R)-3,4-dihydroxy-
2,5-
bis(hydroxymethyl)tetrahydrofu

Synonyms

ran-2-yl)oxy)-2-methoxy-2-
methylhexahydropyrano[3,2-d]
[3][4]dioxine-7,8-diol

Appearance White solid [1]

N Soluble in water, methanol,
Solubility and acetone [1]

Synthesis of Sucrose 4,6-methyl orthoester

The synthesis of Sucrose 4,6-methyl orthoester is primarily achieved through the reaction of
sucrose with a trialkyl orthoester, such as trimethyl orthoacetate, in the presence of an acid
catalyst.[5] Another effective method involves the reaction of sucrose with a ketene acetal.[3]
These methods selectively protect the 4- and 6-hydroxyl groups of the glucose unit.

Experimental Protocol: Synthesis via Trialkyl Orthoester

This protocol is adapted from established patent literature.[5]
Materials:
e Sucrose

e Dimethylformamide (DMF)
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e Trimethyl orthoacetate

o p-toluenesulfonic acid (catalytic amount)

» lon exchange resin (e.g., Amberlite IRA93(OH™))

Procedure:

Dissolve sucrose in dimethylformamide.

« Add trimethyl orthoacetate (approximately 1.5 molar equivalent) to the solution.

« Introduce a catalytic amount of p-toluenesulfonic acid to initiate the reaction.

« Stir the mixture at ambient temperature. The reaction is typically complete within one hour.
» Monitor the reaction progress using thin-layer chromatography (TLC).

» Upon completion, neutralize the solution using an ion exchange resin.

« Filter the mixture to remove the resin.

o Evaporate the filtrate under vacuum to obtain Sucrose 4,6-methyl orthoester as a clear,
colorless syrup.

Key Applications in Synthetic Chemistry

The primary application of Sucrose 4,6-methyl orthoester is as a crucial intermediate in the
synthesis of other sucrose derivatives, most notably sucralose.[5] It also serves as a valuable
tool in glycobiology research and as a reference standard in analytical chemistry.[3]

Intermediate in Sucralose Synthesis

Sucrose 4,6-methyl orthoester is a key precursor in the production of sucrose-6-esters, which
are then chlorinated to produce sucralose.[5] The orthoester group selectively protects the 4-
and 6-positions, allowing for targeted modification of other hydroxyl groups.

The workflow for the synthesis of sucrose-6-acetate from Sucrose 4,6-methyl orthoester
involves a mild acidic hydrolysis step. This hydrolysis cleaves the orthoester ring to yield a
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mixture of sucrose 4-acetate and sucrose 6-acetate. Subsequent treatment with a base
isomerizes the 4-acetate to the desired 6-acetate.

+ Trimethyl ortf
Acid Catalyst

Sucrose 4,6-methyl
orthoester

Sucrose-6-acetate

Click to download full resolution via product page

Workflow for the synthesis of Sucrose-6-acetate.

Role in Glycobiology and as a Reference Standard

In the field of glycobiology, which involves the study of the structure, synthesis, and biology of
sugars, Sucrose 4,6-methyl orthoester is utilized as a biochemical reagent.[3] Its defined
structure and purity also make it suitable for use as an impurity reference standard in analytical
method development and validation for products such as sucralose.[6]

Hydrolysis and Further Reactions

The hydrolysis of the orthoester is a critical step in its application as an intermediate.
Orthoesters are readily hydrolyzed under mild aqueous acidic conditions to form an ester and
alcohols.[5] In the case of Sucrose 4,6-methyl orthoester, this yields a mixture of the 4- and
6-monoesters of sucrose.

Loss of Methanol Carbocation > Ring Opening >

Click to download full resolution via product page
Simplified hydrolysis pathway of Sucrose 4,6-methyl orthoester.

Analytical Characterization

The characterization of Sucrose 4,6-methyl orthoester and its reaction products is typically
performed using standard analytical techniques in organic chemistry.
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e Thin-Layer Chromatography (TLC): Used for monitoring the progress of the synthesis and
separation of products.

» High-Performance Liquid Chromatography (HPLC): For the quantitative analysis of reaction
mixtures, particularly for separating the isomeric monoesters of sucrose.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for the
structural elucidation of the orthoester and its derivatives.

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
patterns, confirming the identity of the synthesized compounds. While specific fragmentation
data for this exact compound is not readily available in public literature, the mass spectrum
of its hexaacetate derivative has been used for structural confirmation.

Conclusion

Sucrose 4,6-methyl orthoester is a pivotal molecule in synthetic carbohydrate chemistry. Its
ability to selectively protect the 4- and 6-hydroxyl groups of sucrose in a stable yet readily
cleavable manner makes it an invaluable intermediate, particularly in the industrial synthesis of
sucralose. For researchers in drug development and glycobiology, understanding the synthesis
and reactivity of this compound opens avenues for the creation of novel carbohydrate-based
molecules and analytical standards. The detailed protocols and reaction pathways provided in
this guide serve as a foundational resource for the practical application and further
investigation of Sucrose 4,6-methyl orthoester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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orthoester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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